Cas no 1909326-94-8 (2-{4-(methoxycarbonyl)-1,3-oxazol-5-ylmethoxy}acetic acid)

• Product Name: 2-{4-(methoxycarbonyl)-1,3-oxazol-5-ylmethoxy}acetic acid
• CAS No: 1909326-94-8
• MDL: MFCD29762836
• CID: 4629216
• PubChem ID: 121553582
• Update Time: 2025-05-25

2-{4-(methoxycarbonyl)-1,3-oxazol-5-ylmethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(methoxycarbonyl)-1,3-oxazol-5-yl]methoxy}acetic acid
• 2-{4-(methoxycarbonyl)-1,3-oxazol-5-ylmethoxy}acetic acid

• MDL： MFCD29762836

Additional information on 2-{4-(methoxycarbonyl)-1,3-oxazol-5-ylmethoxy}acetic acid

Introduction to 2-{4-(methoxycarbonyl-1,3-oxazol-5-ylmethoxy)acetic acid} (CAS No: 1909326-94-8)

2-{4-(methoxycarbonyl-1,3-oxazol-5-ylmethoxy)acetic acid}, identified by its CAS number 1909326-94-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of an oxazole ring functionalized with ester and hydroxyl groups, which imparts unique chemical and biological properties. The structural motif of this molecule makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The oxazole core is a heterocyclic aromatic compound that has been widely studied for its role in various biological processes. Its stability, coupled with the ability to engage in multiple hydrogen bonding interactions, makes it an attractive scaffold for designing bioactive molecules. In particular, the ester group at the 4-position and the hydroxyl groups at the 5- and 6-positions of the oxazole ring provide multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

The compound 2-{4-(methoxycarbonyl-1,3-oxazol-5-ylmethoxy)acetic acid} has been investigated for its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its utility as a building block in the synthesis of more complex molecules with significant biological activity. For instance, derivatives of this compound have been explored for their antimicrobial and anti-inflammatory properties, demonstrating promising results in preclinical studies.

In addition to its pharmaceutical applications, this compound has also shown potential in material science and agrochemical research. The presence of both hydrophilic and lipophilic moieties in its structure allows it to interact effectively with various biological targets, making it a versatile intermediate in synthetic chemistry. Researchers have leveraged these properties to develop novel polymers and surface-active agents that exhibit enhanced functionality.

The synthesis of 2-{4-(methoxycarbonyl-1,3-oxazol-5-ylmethoxy)acetic acid} involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the oxazole ring, followed by functionalization with ester and hydroxyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent requirements for use in pharmaceutical applications.

The chemical reactivity of this compound has been thoroughly characterized through various spectroscopic and analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in elucidating its molecular structure, while mass spectrometry (MS) has provided insights into its fragmentation patterns. These data have been instrumental in confirming the identity and purity of the compound, ensuring its suitability for further research.

In terms of biological activity, 2-{4-(methoxycarbonyl-1,3-oxazol-5-ylmethoxy)acetic acid} has been found to exhibit moderate activity against certain bacterial strains. This effect has been attributed to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. Additionally, preclinical studies have suggested that this compound may have potential as an anti-inflammatory agent, particularly in conditions involving chronic inflammation.

The development of new therapeutic agents often involves optimizing existing molecular structures to enhance their efficacy and reduce side effects. In this context, derivatives of 2-{4-(methoxycarbonyl-1,3-oxazol-5-ylmethoxy)acetic acid} have been synthesized to explore different pharmacophoric elements. These modifications have led to compounds with improved pharmacokinetic profiles and reduced toxicity, making them more suitable for clinical development.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Advances in computational chemistry and molecular modeling are expected to play a crucial role in identifying new derivatives with enhanced biological activity. Furthermore, collaborations between academic institutions and pharmaceutical companies will facilitate the translation of laboratory findings into clinical applications.

In conclusion, 2-{4-(methoxycarbonyl-1,3-oxazol-5-ylmethoxy)acetic acid (CAS No: 1909326-94-8) is a multifunctional compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.